N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide

• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide
• InChI: InChI=1S/C17H23N3O3/c1-5-12(6-2)17(21)18-16-15(19-23-20-16)13-8-9-14(22-7-3)11(4)10-13/h8-10,12H,5-7H2,1-4H3,(H,18,20,21)
• InChI Key: GJDURTCQDYVZBC-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=NON=C1C2=CC(=C(C=C2)OCC)C

Description

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide, also known as EMBI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. EMBI is a member of the oxadiazole family, which is known for its diverse biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects. In

Mechanism of Action

The exact mechanism of action of N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways in cells. For example, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. This compound has also been found to activate the p38 MAPK signaling pathway, which is involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can reduce inflammation and improve tissue damage in animal models of inflammatory diseases. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. Additionally, this compound has been found to have low toxicity in animal studies. However, there are also limitations to using this compound in lab experiments. For example, this compound has limited solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the potential side effects of this compound.

Future Directions

There are several future directions for research on N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide. One area of interest is the development of this compound analogs with improved properties, such as increased solubility or potency. Another area of interest is the investigation of this compound in combination with other drugs for the treatment of various diseases. Finally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide can be synthesized through a multi-step reaction starting from 4-ethoxy-3-methylbenzoic acid. The first step involves the conversion of the acid into an acid chloride using thionyl chloride. The resulting acid chloride is then reacted with 4-amino-5-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazole to form the corresponding amide. Finally, the amide is reacted with 2-ethylbutyryl chloride to yield this compound.

Scientific Research Applications

N-[4-(4-ethoxy-3-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-ethylbutanamide has been investigated for its potential therapeutic properties in various scientific research studies. One study found that this compound has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Another study showed that this compound has anti-tumor effects by inducing apoptosis in cancer cells. Additionally, this compound has been found to have anti-microbial activity against various bacteria and fungi.